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Compound of Interest

Compound Name: 4-(4-Methylphenoxy)butanoic acid

CAS No.: 22180-02-5

Cat. No.: B1347325

Get Quote

Executive Summary & Mechanism of Action
4-(4-Methylphenoxy)butanoic acid (MPBA) is a phenoxyalkanoic acid derivative.[1]

Structurally, it consists of a butyric acid side chain attached to a para-methyl substituted

phenol. Unlike direct-acting auxins (e.g., 2,4-D or MCPA), MPBA is biologically inactive in its

native form.

The "Lethal Synthesis" Hypothesis: To exert herbicidal activity, MPBA must undergo beta-

oxidation within the plant tissue. This enzymatic process cleaves two carbon atoms from the

butyric acid chain, converting the inactive MPBA into 4-(4-Methylphenoxy)acetic acid (MPAA).

[1] MPAA functions as a structural mimic of Indole-3-acetic acid (IAA), causing uncontrolled

growth, epinasty, and vascular collapse in susceptible species.

Susceptible Species (e.g., Cirsium arvense, Amaranthus spp.): Possess efficient beta-

oxidation enzymes (acyl-CoA oxidases) that rapidly convert MPBA

MPAA, leading to toxicity.[1]
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Tolerant Species (e.g., Trifolium spp., Pisum sativum): Lack the specific beta-oxidation

capability for this substrate, leaving the compound in its inactive butyric form.

Mechanistic Pathway Diagram[1]
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Figure 1: The activation pathway of MPBA. The compound remains benign unless the plant

possesses the specific enzymatic machinery to shorten the side chain.

Experimental Protocols
Experiment A: Whole-Plant Dose-Response Screen
Objective: Determine the GR50 (Growth Reduction 50%) of MPBA compared to the active

metabolite MPAA (positive control).

Reagents:

Test Compound: 4-(4-Methylphenoxy)butanoic acid (purity >98%).[1]

Active Control: 4-(4-Methylphenoxy)acetic acid (or MCPA if unavailable).[1]

Surfactant: Non-ionic surfactant (e.g., Tween 20) at 0.25% v/v.[1]

Solvent: Dissolve compounds in minimal acetone, then dilute with water.

Protocol:

Planting: Grow target weed species (e.g., Amaranthus retroflexus, Chenopodium album) and

crop species (e.g., Pisum sativum) in 10-cm pots containing sandy loam soil.
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Growth Stage: Treat plants at the 3-4 true leaf stage (approx. 14 days post-emergence).

Treatment: Apply MPBA using a track sprayer calibrated to deliver 200 L/ha.[1]

Dose Range: 0, 50, 100, 200, 400, 800, 1600 g ai/ha.

Replicates: 4 pots per dose per species.

Incubation: Maintain in greenhouse (25°C/20°C day/night, 14h photoperiod).

Assessment:

7 Days: Visual injury scoring (0 = no effect, 100 = death). Look for auxin symptoms: stem

twisting (epinasty) and leaf cupping.[1]

21 Days: Harvest above-ground biomass. Dry at 65°C for 48h and weigh.

Analysis: Fit data to a log-logistic curve to calculate GR50.

Interpretation: If MPBA GR50 is significantly higher than MPAA GR50, the species has

poor beta-oxidation efficiency.[1]

Experiment B: Metabolic Conversion Assay (LC-MS/MS)
Objective: Quantify the in vivo conversion rate of MPBA to MPAA. This confirms the

mechanism of susceptibility.

Experimental Workflow Diagram
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Figure 2: Workflow for extracting and quantifying the active metabolite.

Detailed Protocol:

Tissue Preparation:

Excise 10 leaf discs (10 mm diameter) from the second true leaf of the target species.
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Float discs in a petri dish containing 10 mL of 50 µM MPBA in 10 mM MES buffer (pH 6.0).

Include a control (buffer only).

Incubate for 24 hours under continuous light (100 µmol m⁻² s⁻¹).[1]

Extraction (QuEChERS Modified):

Remove discs, rinse 3x with deionized water to remove surface residue.[1]

Flash freeze in liquid nitrogen and grind to a fine powder.

Add 1 mL extraction solvent: Acetonitrile:Water:Formic Acid (80:19:1).[1]

Vortex for 1 min; sonicate for 15 min.

Centrifuge at 12,000 x g for 10 min. Collect supernatant.

LC-MS/MS Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 8 minutes.

Detection: Electrospray Ionization (ESI) in Negative Mode.[1]

MRM Transitions (Monitor):

Parent (MPBA): 193.2 m/z

135.1 m/z (Quantifier).[1]

Metabolite (MPAA): 165.1 m/z

107.0 m/z (Quantifier).[1]

Data Validation:
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Calculate the Conversion Efficiency (%):

[1]

Threshold: Susceptible weeds typically show >15% conversion within 24 hours.[1]

Data Presentation & Interpretation
Expected Results Matrix

Species Type
Observed
Phenotype (Exp A)

Metabolic Profile
(Exp B)

Interpretation

Susceptible

Weed(e.g.,

Amaranthus)

Severe epinasty,

necrosis.Low GR50.

[1]

High levels of MPAA

detected.High

conversion ratio.[1]

Lethal Synthesis

Active.Plant

possesses beta-

oxidation enzymes

specific to MPBA.[1]

Tolerant Crop(e.g.,

Pisum sativum)

No injury.High GR50.

[1]

High MPBA (parent)

detected.Trace/No

MPAA detected.[1]

Metabolic

Resistance.Enzymes

cannot shorten the

butyric chain;

compound remains

inactive.[1]

Cross-Resistant(e.g.,

Resistant Biotype)

No injury.High GR50.

[1]

High MPAA detected,

but no injury.[1]

Target Site

Resistance.Conversio

n occurs, but the

auxin receptor

(TIR1/AFB) is

mutated.

Safety & Handling
PPE: Wear nitrile gloves, lab coat, and safety goggles. Phenoxy acids are skin irritants.[1]

Disposal: Collect all LC-MS waste in halogenated solvent waste containers (if using

chlorinated solvents) or organic waste.
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Storage: Store MPBA powder at 4°C. Solutions should be prepared fresh or stored at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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